Cas no 1163693-01-3 (2-Chloro-3-iodo-4-methoxypyridine)

• Product Name: 2-Chloro-3-iodo-4-methoxypyridine
• CAS No: 1163693-01-3
• MF: C₆H₅ClINO
• MW: 269.4675
• MDL: MFCD18415710
• CID: 2093795
• PubChem ID: 58053127
• Update Time: 2025-06-11

2-Chloro-3-iodo-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-iodo-4-methoxypyridine
• AK167715
• WUBPNICANLWJFS-UHFFFAOYSA-N
• FCH1374146
• Pyridine, 2-chloro-3-iodo-4-methoxy-
• AX8330447
• AC-33320
• DB-122075
• DS-9560
• 1163693-01-3
• SCHEMBL10200441
• MFCD18415710
• AKOS025287421
• CS-0041271
• SY070341

• MDL： MFCD18415710
• Inchi： 1S/C6H5ClINO/c1-10-4-2-3-9-6(7)5(4)8/h2-3H,1H3
• InChI Key： WUBPNICANLWJFS-UHFFFAOYSA-N
• SMILES： IC1C(=NC([H])=C([H])C=1OC([H])([H])[H])Cl

Computed Properties

• Exact Mass: 268.91044g/mol
• Monoisotopic Mass: 268.91044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.4

2-Chloro-3-iodo-4-methoxypyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 2-Chloro-3-iodo-4-methoxypyridine

Introduction to 2-Chloro-3-iodo-4-methoxypyridine (CAS No. 1163693-01-3)

2-Chloro-3-iodo-4-methoxypyridine, with the chemical formula C₆H₅ClIN₂O, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 1163693-01-3, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its structural features, including the presence of both chloro and iodo substituents on a pyridine ring, make it an attractive scaffold for further functionalization and derivatization.

The 2-chloro-3-iodo-4-methoxypyridine molecule is characterized by its electron-withdrawing nature due to the chloro and iodo groups, which can influence its reactivity in various chemical transformations. The methoxy group at the 4-position introduces a degree of electron-donating character, further enhancing its utility in cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These properties have made it a valuable building block in the development of novel therapeutic agents.

In recent years, there has been a surge in research focusing on the applications of 2-chloro-3-iodo-4-methoxypyridine in medicinal chemistry. One notable area of interest is its role in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The halogenated pyridine core is particularly adept at interacting with metal catalysts, facilitating the formation of complex molecular architectures essential for high-affinity binding to biological targets.

Recent studies have demonstrated the efficacy of 2-chloro-3-iodo-4-methoxypyridine in generating novel scaffolds for antiviral and antibacterial agents. For instance, researchers have leveraged its reactivity to develop compounds that exhibit potent activity against drug-resistant strains of bacteria. The ability to introduce diverse functional groups while maintaining the core pyridine structure allows for fine-tuning of pharmacokinetic properties, making it an indispensable tool in drug discovery pipelines.

The agrochemical sector has also benefited from the utility of 2-chloro-3-iodo-4-methoxypyridine. Its derivatives have been explored as potential herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests. The structural diversity achievable through modifications of this compound has led to the identification of several lead compounds with promising agricultural applications.

From a synthetic chemistry perspective, 2-chloro-3-iodo-4-methoxypyridine offers a unique platform for exploring new reaction methodologies. The interplay between the chloro and iodo substituents provides opportunities for selective transformations, enabling chemists to construct complex molecules with precision. Advances in catalytic systems have further expanded the scope of reactions possible with this intermediate, making it an indispensable asset in modern synthetic laboratories.

The pharmaceutical industry continues to invest heavily in exploring new derivatives of 2-chloro-3-iodo-4-methoxypyridine due to its potential as a drug candidate or intermediate. Its versatility allows for rapid screening and optimization processes, reducing the time-to-market for new therapeutics. Collaborative efforts between academia and industry have led to innovative approaches in utilizing this compound for addressing unmet medical needs.

In conclusion, 2-chloro-3-iodo-4-methoxypyridine (CAS No. 1163693-01-3) stands as a cornerstone in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing next-generation therapeutics across multiple therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of scientific innovation.